Cas no 1253395-12-8 (2-Thiazolamine, 4,5-dichloro-)

• Product Name: 2-Thiazolamine, 4,5-dichloro-
• CAS No: 1253395-12-8
• MF: C₃H₂Cl₂N₂S
• MW: 169.032376766205
• CID: 5948588
• PubChem ID: 20299874
• Update Time: 2024-01-16

2-Thiazolamine, 4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4,5-dichloro-
• 1253395-12-8
• EN300-7597219
• dichloro-1,3-thiazol-2-amine
• AKOS005141733
• SCHEMBL5534851

• Inchi： 1S/C3H2Cl2N2S/c4-1-2(5)8-3(6)7-1/h(H2,6,7)
• InChI Key： FZIYUYBCMZNVRN-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(Cl)N=C1N

Computed Properties

• Exact Mass: 167.9315746g/mol
• Monoisotopic Mass: 167.9315746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.719±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±22.0 °C(Predicted)
• pka: 0.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles